Cas no 2092594-06-2 (6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid)

• Product Name: 6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid
• CAS No: 2092594-06-2
• MF: C₁₀H₄BrClFNO₂
• MW: 304.499664306641
• CID: 5239283
• Update Time: 2025-10-23

6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 6-bromo-2-chloro-7-fluoro-
• 6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid

• Inchi： 1S/C10H4BrClFNO2/c11-6-1-4-5(10(15)16)2-9(12)14-8(4)3-7(6)13/h1-3H,(H,15,16)
• InChI Key： BGUIIJABQSGSPL-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=C(F)C=2)C(C(O)=O)=CC=1Cl

Additional information on 6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid

6-Bromo-2-Chloro-7-Fluoroquinoline-4-Carboxylic Acid: A Comprehensive Overview

The compound 6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid (CAS No. 2092594-06-2) is a highly specialized organic molecule belonging to the quinoline carboxylic acid family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmacology, materials science, and chemical synthesis. The presence of multiple halogen substituents—bromine at position 6, chlorine at position 2, and fluorine at position 7—contributes to its distinctive electronic and steric characteristics, making it a valuable molecule for both academic and industrial research.

Recent studies have highlighted the importance of halogen substitution patterns in quinoline derivatives, particularly in modulating their biological activity and chemical reactivity. For instance, the bromine atom at position 6 introduces a significant electron-withdrawing effect, which can enhance the molecule's ability to participate in various chemical reactions. Similarly, the chlorine and fluorine atoms at positions 2 and 7, respectively, contribute to the overall hydrophobicity and lipophilicity of the compound, making it an attractive candidate for drug design applications. These findings underscore the critical role of halogen substitution patterns in determining the functional properties of such molecules.

The synthesis of 6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid involves a multi-step process that typically begins with the preparation of a quinoline skeleton. Researchers have employed various strategies, including Friedländer synthesis and Skraup synthesis, to construct the quinoline core. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for introducing halogen substituents at specific positions on the quinoline ring. For example, electrophilic aromatic substitution reactions using bromine, chlorine, and fluorine sources under optimized conditions have been successfully utilized to achieve high yields and selectivity.

One of the most promising applications of 6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid lies in its potential as a building block for drug development. Quinoline carboxylic acids are known for their ability to act as scaffolds for various bioactive molecules. The presence of multiple halogen atoms in this compound further enhances its versatility as a starting material for designing novel pharmaceutical agents. Recent studies have demonstrated that such compounds can exhibit potent anti-tumor, anti-viral, and anti-inflammatory activities when appropriately functionalized.

In addition to its pharmacological applications, 6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various surface modification techniques. These investigations are ongoing, with recent findings suggesting that this compound could play a role in advancing next-generation electronic materials.

The toxicity and safety profile of 6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid are critical considerations for its practical applications. While preliminary studies indicate that this compound exhibits low acute toxicity under standard testing conditions, further research is required to fully understand its long-term effects on biological systems. Regulatory agencies emphasize the importance of thorough toxicological evaluations for compounds intended for therapeutic or industrial use.

In conclusion, 6-bromo-2-chloro-7-fluoroquinoline-4-carboxylic acid (CAS No. 2092594-06-2) represents a fascinating example of how halogen substitution can influence the properties of organic molecules. Its versatile structure offers numerous opportunities for innovation across diverse fields. As research continues to uncover new insights into its synthesis, applications, and safety profile, this compound is poised to become an essential tool in modern chemistry and materials science.